3-chloro-4-ethoxy-N-(pyridin-3-ylmethyl)benzamide

• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol
• IUPAC Name: 3-chloro-4-ethoxy-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C15H15ClN2O2/c1-2-20-14-6-5-12(8-13(14)16)15(19)18-10-11-4-3-7-17-9-11/h3-9H,2,10H2,1H3,(H,18,19)
• InChI Key: GXOLPJRFYPAPMV-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2=CN=CC=C2)Cl

Description

3-chloro-4-ethoxy-N-(pyridin-3-ylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is also known by its chemical name, C15H15ClN2O2, and is a white or off-white crystalline powder.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-(pyridin-3-ylmethyl)benzamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in various biological processes. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-4-ethoxy-N-(pyridin-3-ylmethyl)benzamide has various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the aggregation of beta-amyloid protein (a hallmark of Alzheimer's disease), and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-ethoxy-N-(pyridin-3-ylmethyl)benzamide in lab experiments include its high purity, stability, and solubility in various solvents. However, the limitations of using this compound include its high cost and potential toxicity.

Future Directions

There are several future directions for the research on 3-chloro-4-ethoxy-N-(pyridin-3-ylmethyl)benzamide. These include:
1. Further investigation of the mechanism of action of this compound to better understand its potential therapeutic applications.
2. Development of new synthetic methods for the production of this compound to reduce its cost and increase its availability.
3. Investigation of the potential use of this compound as a tool compound for the study of various biological pathways.
4. Investigation of the potential use of this compound as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
5. Investigation of the potential toxicity of this compound and its effects on human health.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-(pyridin-3-ylmethyl)benzamide involves the reaction of 3-chloro-4-ethoxybenzoyl chloride with pyridine-3-methanol in the presence of a base such as triethylamine. The resulting product is then treated with ammonium hydroxide to obtain the final compound.

Scientific Research Applications

3-chloro-4-ethoxy-N-(pyridin-3-ylmethyl)benzamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been investigated for its potential use as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, this compound has been studied for its potential use as a tool compound for the investigation of various biological pathways.